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An OutOfMemoryError (OOME) occurs when the Java Virtual Machine (JVM) cannot allocate enough

memory for new objects. In computational research, this can happen during large-scale data processing. The

key is to ensure the application fails safely and provides data for diagnosis.

Immediate JVM Solutions

You can configure the JVM to execute a specific action when an OOME occurs. The most direct options are

to force the JVM to exit or crash, ensuring the process does not continue in an unstable state [1].

JVM Option Description Best For

-XX:+ExitOnOutOfMemoryError Causes the JVM to exit on the

first OOME [1].

Environments where a quick

restart via an external script
is preferred.

-

XX:+CrashOnOutOfMemoryError

Causes the JVM to crash and
produce core dump files on an

OOME [1].

In-depth post-mortem
analysis of the JVM's state.
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JVM Option Description Best For

-XX:OnOutOfMemoryError="" Executes a custom shell
command (e.g., kill -9 %p)

when an OOME occurs [1].

Custom cleanup scripts or
actions before termination.

> Important Note: These JVM options are primarily effective for errors related to heap memory exhaustion.

They may not be triggered if the error is caused by the exhaustion of native memory, such as from creating

too many threads [1].

Diagnosing the Error

To fix the root cause, you need to understand what is consuming memory.

Enable Heap Dumps: Use the JVM option -XX:+HeapDumpOnOutOfMemoryError. This creates a
binary snapshot of the JVM's memory at the moment of the error [1].

Analyze the Dump: Use a tool like Eclipse Memory Analyzer (MAT) to inspect the heap dump file.
This will show you the largest objects in memory and can help you identify memory leaks in your code

[1].

Creating Effective Workflow Diagrams with Graphviz

Using Graphviz's DOT language helps visualize complex experimental workflows. Below is an example that

incorporates key styling rules for clarity.

Example: Data Analysis Workflow
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Diagram Title: Data Analysis Workflow with OOME Handling
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Key Graphviz Techniques for Readability

HTML-like Labels for Formatting: For multi-line text or font changes within a single node, use
HTML-like labels (label=<text>). This is more flexible than the older record-based shapes [2] [3].

Color and Contrast: Always set fontcolor explicitly to ensure high contrast against the node's
fillcolor [4]. The example uses a palette of blues, reds, yellows, and greens from your specified

list.
Spacing for Edge Labels: The labeldistance attribute is set to 2.5 to create a clear gap

between the edge's text and the node, improving readability [5].
Node Shapes and Styles: Use shape="oval" for start/end points and shape="diamond" for

decision points. The style="rounded" or style="filled,rounded" makes nodes more
visually appealing [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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